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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the environmental impact of two widely

used multi-site fungicides, Folpet and Mancozeb. The information presented is collated from

various scientific studies and regulatory documents to assist in understanding their

environmental fate and ecotoxicological profiles. All quantitative data are summarized in

comparative tables, and key experimental methodologies are described.

Environmental Fate and Persistence
The persistence of a pesticide in the environment is a critical factor in determining its potential

for long-term impact. Both Folpet and Mancozeb are generally considered to be non-persistent

in soil and water, undergoing relatively rapid degradation. However, the rates of degradation

and the resulting metabolites differ significantly.

Persistence in Soil
Folpet exhibits low to moderate persistence in soil under aerobic conditions.[1] Its degradation

can be biphasic, with a more rapid initial decline followed by a slower degradation of the

remaining residues.[2] Mancozeb is also characterized by low soil persistence, with reported

field half-lives ranging from 1 to 7 days.[3] The degradation of Mancozeb in soil is influenced by

factors such as soil type, moisture, and pH.[4][5]
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Parameter Folpet Mancozeb

Soil Half-Life (Aerobic)
2.4 - 4.3 days (initial) up to 167

days (residual)[2][4]
< 2 days to 7 days[3][6]

Soil Half-Life (Anaerobic) < 7 - 15 days[2][4] ~8 days[3]

Persistence in Water
Both fungicides are susceptible to rapid hydrolysis in aqueous environments, with the rate

being highly dependent on pH. Folpet hydrolyzes very quickly, especially under neutral to

alkaline conditions.[4][7] Similarly, Mancozeb degrades rapidly in water, with a half-life of less

than two days across a range of pH values.[3][8]

Parameter Folpet Mancozeb

Hydrolysis Half-Life (pH 5) 2.6 hours[4][7] ~1-2 days[8]

Hydrolysis Half-Life (pH 7) 1.1 hours[4][7] < 1 day[3]

Hydrolysis Half-Life (pH 9) 67 seconds[4] < 1 day[3]

Ecotoxicity to Non-Target Organisms
The impact of fungicides on organisms other than the target fungi is a key aspect of their

environmental risk assessment. Both Folpet and Mancozeb have been shown to be toxic to a

range of non-target aquatic and terrestrial organisms.

Aquatic Toxicity
Folpet is classified as highly toxic to fish and aquatic invertebrates.[9][10] Mancozeb also

demonstrates high toxicity to aquatic organisms.[11] The lethal concentrations (LC50) for

various species are presented below.
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Organism Test Duration Folpet LC50 (µg/L)
Mancozeb LC50
(mg/L)

Rainbow Trout

(Oncorhynchus

mykiss)

96 hours 15 - 185[9][12] -

Bluegill Sunfish

(Lepomis

macrochirus)

96 hours 675[9] -

Sheepshead Minnow

(Cyprinodon

variegatus)

96 hours 65.5[12] -

Common Carp

(Cyprinus carpio)
96 hours - 8.03[13]

Tilapia (Oreochromis

mossambicus)
96 hours - 11.68[14]

Daphnia magna

(Water Flea)
48 hours 20 - 600[9][12] -

Terrestrial Toxicity
Information on the toxicity of these fungicides to terrestrial organisms is also crucial.

Organism/Endpoint Folpet Mancozeb

Bobwhite Quail (LC50) >2,510 mg/kg[9] Moderately toxic[11]

Mallard Duck (LC50) >5,000 ppm[9] Moderately toxic[11]

Honeybee Toxicity Relatively non-toxic[9] Low toxicity[11]

Earthworm Toxicity Moderately toxic[10] Moderately toxic[11]

Degradation Pathways
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The breakdown of Folpet and Mancozeb in the environment leads to the formation of several

metabolites, which may have their own toxicological and mobility characteristics.

Folpet Degradation
Folpet degrades in the environment primarily through the hydrolysis of the nitrogen-sulfur

bond. This cleavage results in the formation of phthalimide and thiophosgene. Phthalimide can

be further hydrolyzed to phthalamic acid, which in turn breaks down into phthalic acid.[1]

Folpet

PhthalimideHydrolysis

ThiophosgeneHydrolysis

Phthalamic acidHydrolysis Phthalic acidHydrolysis

Click to download full resolution via product page

Caption: Degradation pathway of Folpet.

Mancozeb Degradation
Mancozeb is a polymeric complex of manganese and zinc with the ethylene bis-

dithiocarbamate (EBDC) ligand. Its degradation is more complex and leads to the formation of

ethylenethiourea (ETU), a metabolite of toxicological concern due to its potential

carcinogenicity and effects on the thyroid.[6] Other metabolites include ethylene bis-

isothiocyanate sulfide (EBIS) and ethyleneurea (EU).[3]
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Caption: Degradation pathway of Mancozeb.
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Experimental Protocols
The data presented in this guide are primarily derived from studies conducted following

standardized international guidelines, most notably those developed by the Organisation for

Economic Co-operation and Development (OECD). These protocols ensure that the data are

reliable and comparable across different studies and chemicals.

Soil Half-Life Determination (Based on OECD Guideline
307)
The determination of the rate of aerobic and anaerobic transformation of chemicals in soil is a

key component of environmental risk assessment.
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Caption: Experimental workflow for soil half-life determination.
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Aquatic Toxicity Testing (Based on OECD Guideline 203
- Fish, Acute Toxicity Test)
Acute toxicity tests on fish are conducted to determine the concentration of a substance that is

lethal to 50% of the test organisms (LC50) over a short period, typically 96 hours.
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Caption: Workflow for an acute fish toxicity test.
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Conclusion
Both Folpet and Mancozeb are non-persistent fungicides that can pose a high risk to aquatic

ecosystems. Folpet's degradation pathway is relatively straightforward, leading to phthalimide

and its derivatives. Mancozeb's degradation is more complex and results in the formation of

ETU, a metabolite of significant toxicological concern. The choice between these fungicides

from an environmental impact perspective requires careful consideration of the specific use

scenario, potential for runoff into aquatic environments, and the relative risks associated with

their respective degradation products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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